![molecular formula C16H19NO3 B5679457 N-(2-furylmethyl)-2-(2,3,6-trimethylphenoxy)acetamide](/img/structure/B5679457.png)
N-(2-furylmethyl)-2-(2,3,6-trimethylphenoxy)acetamide
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Overview
Description
Synthesis Analysis
- The synthesis of related compounds involves various chemical processes. For instance, Nikonov et al. (2016) synthesized N-(2-(trimethylsilyloxy)phenyl)acetamide via a reaction involving N-(2-hydroxyphenyl)acetamide and chlorotrimethylsilane (Nikonov et al., 2016). Similarly, Yang Man-li (2008) synthesized novel acetamides using 3-fluoro-4-cyanophenol as primary compounds, indicating the diverse routes and starting materials that can be used in the synthesis of acetamide derivatives (Yang Man-li, 2008).
Molecular Structure Analysis
- Structural investigations of related compounds have been conducted using various spectroscopic methods. Geetha et al. (2023) used spectroscopic techniques and DFT methods to analyze the structure of 2-(2-formylphenoxy)acetamide, highlighting the importance of these techniques in understanding the molecular structure of such compounds (Geetha et al., 2023).
Chemical Reactions and Properties
- The chemical reactivity and properties of related acetamides have been explored in various studies. Magadum and Yadav (2018) investigated the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, demonstrating the specific chemical reactions acetamides can undergo (Magadum & Yadav, 2018).
Physical Properties Analysis
- The physical properties of acetamide derivatives are crucial for their application and handling. Studies like the one conducted by Vavasori et al. (2023) on N-(4-hydroxyphenyl)acetamide can provide insights into the physical properties of similar compounds (Vavasori et al., 2023).
Chemical Properties Analysis
- Understanding the chemical properties of acetamide derivatives is essential for predicting their behavior in different environments. The study by Girel et al. (2022) on bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides sheds light on the chemical properties of these types of compounds (Girel et al., 2022).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(2,3,6-trimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-11-6-7-12(2)16(13(11)3)20-10-15(18)17-9-14-5-4-8-19-14/h4-8H,9-10H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITPNZCMKCOODHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)OCC(=O)NCC2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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